Cas no 130187-53-0 (1,2,4-Triazolo[4,3-b]pyridazine,6,8-diphenyl-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine,6,8-diphenyl-
• CAS No: 130187-53-0
• MF: C₁₇H₁₂N₄
• MW: 272.30398273468
• CID: 142192
• PubChem ID: 623397
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine,6,8-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine,6,8-diphenyl-
• 6,8-diphenyl-[1,2,4]triazolo[4,3-b]pyridazine
• 6,8-Diphenyl[1,2,4]triazolo[4,3-b]pyridazine
• BRN 2987662
• DTXSID50156389
• 1,2,4-Triazolo(4,3-b)pyridazine, 6,8-diphenyl-
• AKOS003664696
• AG-205/05262026
• 130187-53-0
• 1,2,4-Triazolo[4,3-b]pyridazine, 6,8-diphenyl-
• COTTUUYZJCGMPG-UHFFFAOYSA-N
• 6,8-Diphenyl[1,2,4]triazolo[4,3-b]pyridazine #
• 6,8-Diphenyl-1,2,4-triazolo(4,3-b)pyridazine

• Inchi： 1S/C17H12N4/c1-3-7-13(8-4-1)15-11-16(14-9-5-2-6-10-14)20-21-12-18-19-17(15)21/h1-12H
• InChI Key： COTTUUYZJCGMPG-UHFFFAOYSA-N
• SMILES： N12C=NN=C1C(C1C=CC=CC=1)=CC(C1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 272.10636
• Monoisotopic Mass: 272.106196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 3

Experimental Properties

• Density: 1.25
• Refractive Index: 1.698
• PSA: 43.08